Cas no 139040-51-0 (methyl (2S)-2-amino-3-(4-phenylphenyl)propanoate)

• Product Name: methyl (2S)-2-amino-3-(4-phenylphenyl)propanoate
• CAS No: 139040-51-0
• MF: C₁₆H₁₇NO₂
• MW: 255.311684370041
• MDL: MFCD03840862
• CID: 4797506
• PubChem ID: 15714801
• Update Time: 2025-05-20

methyl (2S)-2-amino-3-(4-phenylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 3-([1,1'-biphenyl]-4-yl)-2-aminopropanoate
• METHYL (2S)-2-AMINO-3-(4-PHENYLPHENYL)PROPANOATE
• 4-Phenyl-L-phenylalanine methyl ester
• methyl (2S)-2-amino-3-biphenyl-4-ylpropanoate
• (2S)-amino-3-biphenyl-4-yl-propionic acid methyl ester
• (2S)-amino-3-biphenyl-4yl-propionic acid methyl ester
• (S)-2-amino-3-(biphenyl-4-yl)-propionic acid methyl ester
• (S)-2-amino-3-biphenyl-4-yl-propionic acid methyl ester
• 2-(S)-amino-3-biphenyl-4-yl-propionic acid methyl e
• SCHEMBL539324
• MFCD03840862
• 2-(S)-amino-3-biphenyl-4-yl-propionic acid methyl ester
• ZABGKWGFGXZMDE-HNNXBMFYSA-N
• G66885
• EN300-24411841
• BS-51818
• methyl (2S)-2-amino-3-{[1,1'-biphenyl]-4-yl}propanoate
• (S)-Methyl3-([1,1'-biphenyl]-4-yl)-2-aminopropanoate
• 139040-51-0
• CS-0162045
• methyl (2S)-2-amino-3-(4-phenylphenyl)propanoate

• MDL： MFCD03840862
• Inchi： 1S/C16H17NO2/c1-19-16(18)15(17)11-12-7-9-14(10-8-12)13-5-3-2-4-6-13/h2-10,15H,11,17H2,1H3/t15-/m0/s1
• InChI Key： ZABGKWGFGXZMDE-HNNXBMFYSA-N
• SMILES： O(C)C([C@H](CC1C=CC(C2C=CC=CC=2)=CC=1)N)=O

Computed Properties

• Exact Mass: 255.125928785g/mol
• Monoisotopic Mass: 255.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (2S)-2-amino-3-(4-phenylphenyl)propanoate

Professional Introduction to Methyl (2S)-2-amino-3-(4-phenylphenyl)propanoate (CAS No. 139040-51-0)

Methyl (2S)-2-amino-3-(4-phenylphenyl)propanoate, with the chemical identifier CAS No. 139040-51-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its specific stereochemical configuration and structural motifs, has garnered attention for its potential applications in drug discovery and molecular research.

The compound's structure consists of a propanoate ester moiety linked to an amino group, with a chiral center at the second carbon atom, denoted as (2S). This stereochemical feature is crucial for its biological activity and interactions with biological targets. The presence of a phenyl ring at the third carbon further enhances its structural complexity and potential for diverse pharmacological effects.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. Methyl (2S)-2-amino-3-(4-phenylphenyl)propanoate has been explored as a building block in the synthesis of more complex molecules. Its chiral center provides a valuable handle for controlling the stereochemistry of subsequent reactions, which is essential for producing enantiomerically pure compounds with desired biological properties.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. The combination of an amino group and an ester functionality makes it a versatile intermediate for constructing peptidomimetics and other bioactive molecules. These types of compounds have shown promise in various therapeutic areas, including oncology, inflammation, and neurology.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Methyl (2S)-2-amino-3-(4-phenylphenyl)propanoate exemplifies this principle by offering a unique structural scaffold that can be modified to target specific biological pathways. Researchers have utilized this compound to develop libraries of derivatives with enhanced binding affinity and selectivity against relevant targets.

The synthesis of Methyl (2S)-2-amino-3-(4-phenylphenyl)propanoate involves multi-step organic transformations, including stereoselective reactions to establish the desired (2S) configuration. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it more accessible for industrial applications. These advancements are crucial for supporting large-scale drug development programs and academic research initiatives.

The compound's pharmacological profile has been investigated through both computational modeling and experimental studies. Computational approaches have been particularly useful in predicting binding interactions and optimizing molecular design. These simulations have provided valuable insights into how structural modifications can influence biological activity, guiding the design of next-generation analogs.

In vitro studies have demonstrated that Methyl (2S)-2-amino-3-(4-phenylphenyl)propanoate exhibits interesting interactions with various biological targets. For instance, derivatives of this compound have shown inhibitory effects on enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. These findings underscore its potential as a lead compound or intermediate in the development of new therapeutics.

The role of stereochemistry in determining biological activity cannot be overstated. The (2S) configuration of Methyl (2S)-2-amino-3-(4-phenylphenyl)propanoate is critical for its observed pharmacological effects. Enantiomeric excess can significantly influence binding affinity, metabolic stability, and overall efficacy. Therefore, precise control over stereochemistry during synthesis is essential to ensure optimal biological performance.

Future research directions may explore the use of this compound in combinatorial chemistry approaches, where it can serve as a key building block for generating diverse libraries of molecules. Such libraries are instrumental in high-throughput screening campaigns aimed at identifying novel drug candidates with improved pharmacokinetic properties.

The integration of machine learning and artificial intelligence into drug discovery workflows has also opened new possibilities for leveraging compounds like Methyl (2S)-2-amino-3-(4-phenylphenyl)propanoate. Predictive models can aid in designing synthetic routes and optimizing molecular properties before experimental validation. This interdisciplinary approach accelerates the development cycle and enhances the likelihood of success in identifying effective therapeutic agents.

In conclusion, Methyl (2S)-2-amino-3-(4-phenylphenyl)propanoate represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its potential applications in drug development and molecular research, make it a valuable asset for academic institutions and pharmaceutical companies alike. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in shaping the future of medicine.